Cas no 18710-74-2 ( )

• Product name: &nbsp
• CAS No: 18710-74-2
• MF: C₁₁H₁₅NO₂S₂
• MW: 257.3723
• CID: 907419
• PubChem ID: 319931

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(benzylsulfanylmethylsulfanyl)propanoic acid
• AC1L817K
• NSC266051
• S-(Benzylmercapto-methyl)-L-cystein
• S-(benzylsulfanyl-methyl)-L-cysteine
• S-Benzylthiomethyl-L-cystein
• DTXSID50313036
• 18710-74-2
• SCHEMBL11716975
• NSC-266051
•  

• Inchi： InChI=1S/C11H15NO2S2/c12-10(11(13)14)7-16-8-15-6-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)
• InChI Key： AQSYFJQPKCPXGR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CSCSCC(C(=O)O)N

Computed Properties

• Exact Mass: 257.05455
• Monoisotopic Mass: 257.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 440.7°Cat760mmHg
• Flash Point: 440.7°Cat760mmHg
• Refractive Index: 1.631
• PSA: 63.32
• LogP: 2.72270